Cas no 49824-43-3 (7-Methyloctanal)

• Product Name: 7-Methyloctanal
• CAS No: 49824-43-3
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 330995
• Update Time: 2026-05-14

7-Methyloctanal Chemical and Physical Properties

Names and Identifiers

• Octanal, 7-methyl-
• 7-Methyloctanal
• NULL
• 2-METHYL-5-OCTANONE
• 4-Octanone, 7-methyl-
• 7-METHYL-4-OCTANONE
• 7-Methyl-octan-4-on
• 7-methyl-octan-4-one
• 7-methyl-octanal
• 7-methyl-octanaldehyde
• AC1L1JBY
• AG-E-52774
• CTK4E5187
• dimethyl heptanone
• ISOAMYL N-PROPLY KETONE
• isononyl aldehyde
• isononyl-aldehyde
• Propyl-isoamyl-keton
• Propyl-isopentyl-keton

• Inchi： InChI=1S/C9H18O/c1-9(2)7-5-3-4-6-8-10/h8-9H,3-7H2,1-2H3
• InChI Key： JRPPVSMCCSLJPL-UHFFFAOYSA-N
• SMILES： CC(C)CCCCCC=O

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.8355 (estimate)
• Melting Point: -18°C (estimate)
• Boiling Point: 189.85°C (estimate)
• Flash Point: 58.9°C
• Refractive Index: 1.4204 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 7-Methyloctanal

7-Methyloctanal: A Comprehensive Overview

7-Methyloctanal, also known by its CAS number CAS No. 49824-43-3, is a naturally occurring organic compound that belongs to the aldehyde family. This compound is characterized by its eight-carbon chain with a methyl group attached to the seventh carbon and an aldehyde functional group at the end. Its chemical structure, which can be represented as CH₃(CH₂)₅CH(CH₃)CHO, makes it a valuable molecule in various industrial and scientific applications.

The synthesis of 7-Methyloctanal can be achieved through several methods, including oxidation of corresponding alcohols or through the use of aldehyde precursors. Recent advancements in catalytic processes have enabled more efficient and sustainable production methods, reducing environmental impact while maintaining high purity standards. This has made 7-Methyloctanal a preferred choice in industries where high-quality aldehydes are required.

In terms of physical properties, 7-Methyloctanal is a colorless liquid with a characteristic pleasant odor. It has a boiling point of approximately 165°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and ether. These properties make it suitable for use in fragrance formulations, where its odor profile contributes to the creation of complex aromatic blends.

The application of 7-Methyloctanal spans across multiple sectors. In the food industry, it is used as a flavor enhancer due to its ability to impart fruity and floral notes to food products. Recent studies have highlighted its role in enhancing the sensory profile of beverages and confectioneries, making it a key ingredient in modern food formulations.

In the cosmetics and personal care industry, 7-Methyloctanal finds application as a fragrance component in perfumes, soaps, and lotions. Its ability to blend well with other aromatic compounds allows for the creation of long-lasting and appealing scents. Moreover, research into its antimicrobial properties has opened new avenues for its use in skincare products, where it can contribute to both fragrance and functional benefits.

The pharmaceutical industry has also shown interest in 7-Methyloctanal, particularly in drug delivery systems. Its solubility properties make it a potential candidate for dissolving poorly water-soluble drugs, enhancing their bioavailability. Emerging research is exploring its role as a carrier molecule in targeted drug delivery systems, which could revolutionize how certain medications are administered.

From an environmental standpoint, the biodegradability of 7-Methyloctanal has been studied extensively. Research indicates that it undergoes rapid degradation under aerobic conditions, making it less persistent in the environment compared to some other aliphatic aldehydes. This characteristic aligns with growing industry trends toward eco-friendly chemical solutions.

In conclusion, 7-Methyloctanal, with its unique chemical properties and versatile applications, continues to be a significant compound across various industries. Ongoing research into its synthesis methods, applications, and environmental impact ensures that it remains at the forefront of innovative chemical solutions.